Cas no 17738-78-2 ([(3-Methylphenyl)carbamoyl]formic acid)

• Product Name: [(3-Methylphenyl)carbamoyl]formic acid
• CAS No: 17738-78-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5743120
• PubChem ID: 3362155
• Update Time: 2025-10-05

[(3-Methylphenyl)carbamoyl]formic acid Chemical and Physical Properties

Names and Identifiers

• CS-0256952
• [(3-methylphenyl)carbamoyl]formic acid
• SCHEMBL17400848
• [(3-methylphenyl)carbamoyl]formicacid
• 2-(3-methylanilino)-2-oxoacetic acid
• EN300-657204
• 17738-78-2
• AKOS000296754
• [(3-Methylphenyl)carbamoyl]formic acid

• Inchi： 1S/C9H9NO3/c1-6-3-2-4-7(5-6)10-8(11)9(12)13/h2-5H,1H3,(H,10,11)(H,12,13)
• InChI Key： HYFAJKPUCQPCAZ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(3-Methylphenyl)carbamoyl]formic acid

[(3-Methylphenyl)carbamoyl]formic Acid: A Comprehensive Overview

CAS No. 17738-78-2, commonly referred to as [(3-Methylphenyl)carbamoyl]formic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and as a building block for advanced chemical synthesis.

The molecular structure of [(3-Methylphenyl)carbamoyl]formic acid consists of a formic acid moiety attached to a carbamoyl group, which is further linked to a 3-methylphenyl ring. This arrangement imparts the compound with distinct chemical reactivity and biological activity. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of anti-tumor agents and enzyme inhibitors.

One of the most promising applications of this compound lies in its ability to serve as an intermediate in the synthesis of complex organic molecules. Researchers have utilized it in the construction of heterocyclic compounds, which are crucial components of many pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in synthesizing a novel class of kinase inhibitors, showcasing its potential in targeted cancer therapy.

In addition to its synthetic utility, [(3-Methylphenyl)carbamoyl]formic acid has been investigated for its intrinsic biological activity. Preclinical studies indicate that it exhibits moderate anti-inflammatory properties, making it a candidate for further exploration in inflammatory disease treatments. Furthermore, its ability to modulate cellular signaling pathways has been observed in vitro, suggesting potential applications in neurodegenerative disorders.

The synthesis of this compound typically involves multi-step processes, often employing catalytic methods to enhance efficiency and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for pharmacological studies. These methods not only improve yield but also reduce environmental impact, aligning with current green chemistry initiatives.

From an analytical standpoint, the characterization of CAS No. 17738-78-2 has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards required for pharmaceutical applications.

In conclusion, [(3-Methylphenyl)carbamoyl]formic acid represents a versatile compound with diverse applications across chemical and biomedical research. Its role as a key intermediate in drug discovery underscores its importance in advancing therapeutic interventions. As research continues to uncover new dimensions of its utility, this compound stands poised to make significant contributions to the field of medicinal chemistry.